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Compound of Interest

Compound Name:
(2S)-3-(4-chlorophenyl)-2-

hydroxypropanoic acid

CAS No.: 494796-54-2

Cat. No.: B2952436

Get Quote

Executive Safety Directive
Immediate Action Required: This compound is a Halogenated Organic Acid.

Strict Prohibition: Do NOT dispose of down the drain. Do NOT mix with non-halogenated

solvents (e.g., acetone, ethanol) unless unavoidable, as this increases disposal costs and

complicates incineration.

Primary Waste Stream:Halogenated Organic Waste (Liquid) or Hazardous Solid Waste

(Solid).

Hazard Profile & Physicochemical Properties
To ensure a self-validating safety protocol, you must understand the causality of the hazards.

The molecule contains a carboxylic acid moiety (corrosive/irritant potential) and a chlorine

substituent (halogenated waste classification).

Table 1: Critical Safety Data

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2952436#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2952436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Operational Implication

CAS Number 494796-54-2 (Specific Isomer)
Use for waste labeling and

inventory tracking.

Chemical Formula C₉H₉ClO₃
Chlorine content mandates

halogenated waste stream.

Physical State
Solid (White to off-white

powder)

Dust inhalation risk; requires

N95 or fume hood handling.

GHS Classification Warning

Hazard Statements
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2] Irrit.)

Standard PPE (Nitrile gloves,

goggles) is non-negotiable.

Incompatibilities
Strong Oxidizers, Strong

Bases

Explosion/Heat Risk: Do not

mix in waste carboys with nitric

acid or concentrated

hydroxides.

Operational Disposal Protocols
The following workflows are designed as "closed-loop" systems. If a step cannot be completed

(e.g., no label available), the process halts immediately.

Scenario A: Disposal of Pure Solid (Excess Reagent)
Context: Expired shelf-life or contaminated solid reagent.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Transfer: Transfer solid using a chemically resistant spatula inside a fume hood to avoid dust

generation (H335).

Labeling: Attach a hazardous waste tag immediately.

Required Fields: Full Chemical Name (No abbreviations), CAS #, Hazard Checkbox:

"Toxic," "Irritant."
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Segregation: Place in the Solid Hazardous Waste bin. Do not mix with silica gel or sharps

unless permitted by local EHS.

Scenario B: Disposal of Liquid Solutions (Reaction Mixtures)
Context: Mother liquors or HPLC eluent containing the compound.

pH Check (The Self-Validating Step):

Before pouring, check the pH of the waste solution.

If pH < 2: It is an acidic waste. Ensure the receiving carboy is compatible with acids.

If pH > 12: Do not mix with acidic waste streams to prevent exotherms.

Stream Selection:

Correct Stream:Halogenated Organic Waste.[3][4] Even if the solvent is 90% water or

methanol, the presence of the chlorinated solute often mandates this classification to

prevent formation of dioxins during improper incineration.

Filtration (Optional but Recommended): If precipitates are present, filter them out and

dispose of as solid waste (Scenario A) to prevent clogging waste carboys.

Scenario C: Spill Cleanup (Small Scale)
Isolate: Demarcate the area.

Neutralize/Absorb:

Solid Spill: Cover with wet paper towels to prevent dust, then wipe up.

Liquid Spill: Use a universal absorbent (e.g., vermiculite) or a specific acid neutralizer

(sodium bicarbonate) if the spill is significantly acidic.

Disposal: Collect all absorbent materials into a heavy-duty plastic bag, seal, label as "Debris

contaminated with Halogenated Acid," and dispose of as solid hazardous waste.

Decision Logic & Workflow Visualization
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The following diagram illustrates the critical decision nodes for disposing of (2S)-3-(4-
chlorophenyl)-2-hydroxypropanoic acid. This logic prevents the common error of

misclassifying halogenated acids as general organic waste.

Waste Generation:
(2S)-3-(4-chlorophenyl)-2-hydroxypropanoic acid
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Caption: Figure 1. Decision tree for segregating chlorinated acid waste. Note that the presence

of the chlorine atom in the solute overrides the solvent classification in many jurisdictions,

necessitating the "Halogenated" waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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